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Compound of Interest

Compound Name: 2,3-Dibromopropionamide

Cat. No.: B076969 Get Quote

Application Notes and Protocols for 2,3-
Dibromopropionamide
For Researchers, Scientists, and Drug Development Professionals

Introduction
2,3-Dibromopropionamide is a chemical intermediate utilized in organic synthesis, particularly

in the development of pharmaceuticals, agrochemicals, and dyestuffs. Due to its chemical

structure, which includes reactive bromine atoms and an amide functional group, proper

storage and handling are critical to ensure the compound's integrity, stability, and the safety of

laboratory personnel. These application notes provide detailed procedures for the appropriate

storage, handling, and stability assessment of 2,3-Dibromopropionamide.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2,3-Dibromopropionamide is

presented in the table below.
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Property Value Reference

Molecular Formula C₃H₅Br₂NO [1][2]

Molecular Weight 230.89 g/mol [1][2]

Appearance
White to almost white

crystalline powder
[3]

Melting Point 132-133 °C [1]

Boiling Point 315.6 ± 32.0 °C (Predicted) [1]

Solubility

Soluble in DMSO and slightly

soluble in Methanol and Water.

Insoluble in water as per some

sources.

[1][4]

Storage Temperature

2-8°C is recommended. Some

sources suggest room

temperature.

[1][3]

Safety, Handling, and Personal Protective
Equipment (PPE)
2,3-Dibromopropionamide is a hazardous substance and requires careful handling to prevent

exposure.

3.1 Hazard Identification Based on available safety data, 2,3-Dibromopropionamide is

classified with the following hazards:

Acute Toxicity (Oral): Harmful if swallowed.[2]

Skin Corrosion/Irritation: Causes severe skin burns and eye damage.[2]

Serious Eye Damage/Irritation: Causes serious eye irritation.[2]

3.2 Recommended Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles and a face shield should be worn.
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Skin Protection: A flame-retardant lab coat and chemically resistant gloves (e.g., nitrile) are

mandatory.

Respiratory Protection: All handling of solid 2,3-Dibromopropionamide should be

conducted in a certified chemical fume hood to avoid inhalation of dust.

3.3 First Aid Measures

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

In case of skin contact: Immediately wash skin with soap and plenty of water. Remove

contaminated clothing and shoes. Seek medical attention if irritation persists.

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Storage and Stability
Proper storage is crucial to maintain the quality and stability of 2,3-Dibromopropionamide.

4.1 Storage Conditions

Temperature: Store in a refrigerator at 2-8°C for long-term storage.[1]

Atmosphere: Store in a tightly sealed container under a dry, inert atmosphere (e.g., nitrogen

or argon) to prevent hydrolysis.

Light: Protect from light.

Location: Store in a cool, dry, and well-ventilated area away from incompatible materials. The

storage area should be secured and accessible only to authorized personnel.

4.2 Stability and Degradation 2,3-Dibromopropionamide has known stability issues,

particularly at elevated temperatures. It has been observed to decompose to 2-
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bromopropenamide during GC/MS analysis, with the rate of decomposition increasing with the

injector temperature.[5] This suggests that thermal decomposition is a significant degradation

pathway.

4.3 Incompatible Materials Avoid contact with:

Strong bases: Can promote hydrolysis of the amide and elimination of HBr.

Strong oxidizing agents: May react exothermically.

Metals: The related compound, 2,3-dibromopropionic acid, reacts with mild and galvanized

steel, producing flammable hydrogen gas.[6] A similar reactivity should be considered for

2,3-Dibromopropionamide, especially in acidic or moist conditions.
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Workflow for Storage and Handling of 2,3-Dibromopropionamide
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Caption: Workflow for the proper storage, handling, and disposal of 2,3-
Dibromopropionamide.

Experimental Protocols for Stability Assessment
The following are general protocols for assessing the stability of 2,3-Dibromopropionamide.

These should be adapted based on the specific experimental needs and available analytical

instrumentation (e.g., HPLC, LC-MS).

5.1 Protocol for Assessing Thermal Stability

Objective: To determine the rate of degradation of 2,3-Dibromopropionamide at various

temperatures.

Materials:

2,3-Dibromopropionamide

Appropriate solvent (e.g., acetonitrile or a buffer of relevant pH)

HPLC or LC-MS system with a suitable column (e.g., C18)

Temperature-controlled ovens or heating blocks

Vials suitable for heating

Methodology:

Prepare a stock solution of 2,3-Dibromopropionamide of known concentration in the

chosen solvent.

Aliquot the stock solution into several vials.

Place the vials in ovens set at different temperatures (e.g., 40°C, 60°C, 80°C). Include a

control sample stored at the recommended storage temperature (2-8°C).

At specified time points (e.g., 0, 1, 2, 4, 8, 24 hours), remove a vial from each temperature.
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Immediately cool the vial to room temperature to quench the degradation.

Analyze the samples by HPLC or LC-MS to quantify the remaining 2,3-
Dibromopropionamide and identify any degradation products.

Plot the concentration of 2,3-Dibromopropionamide versus time for each temperature to

determine the degradation kinetics.

5.2 Protocol for Assessing Hydrolytic Stability

Objective: To evaluate the stability of 2,3-Dibromopropionamide in aqueous solutions at

different pH values.

Materials:

2,3-Dibromopropionamide

Aqueous buffers of different pH values (e.g., pH 4, 7, 9)

HPLC or LC-MS system

Constant temperature bath or incubator

Methodology:

Prepare stock solutions of 2,3-Dibromopropionamide in a suitable organic solvent (e.g.,

acetonitrile).

In separate vials, add a small volume of the stock solution to each of the aqueous buffers to

achieve the desired final concentration. The amount of organic solvent should be kept to a

minimum (e.g., <1%) to avoid affecting the buffer properties.

Incubate the vials at a constant temperature (e.g., 25°C or 37°C).

At various time intervals, take an aliquot from each vial for analysis.

Analyze the samples by HPLC or LC-MS to measure the concentration of 2,3-
Dibromopropionamide.
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Determine the rate of hydrolysis at each pH by plotting the concentration of the parent

compound against time.

5.3 Protocol for Assessing Photostability

Objective: To determine the susceptibility of 2,3-Dibromopropionamide to degradation upon

exposure to light.

Materials:

2,3-Dibromopropionamide

Appropriate solvent

Photostability chamber with a calibrated light source (e.g., xenon lamp or a combination of

cool white fluorescent and near-UV lamps)

Amber vials or vials wrapped in aluminum foil for control samples

Clear vials for test samples

HPLC or LC-MS system

Methodology:

Prepare a solution of 2,3-Dibromopropionamide in the chosen solvent.

Place the solution in both clear and amber (or foil-wrapped) vials.

Expose the vials to a controlled light source in a photostability chamber.

At predetermined time points, withdraw samples from both the exposed and control vials.

Analyze the samples by HPLC or LC-MS to quantify the amount of 2,3-
Dibromopropionamide remaining.

Compare the degradation in the clear vials to that in the control vials to assess the extent of

photodegradation.
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Decision Tree for Handling 2,3-Dibromopropionamide
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Caption: Decision tree for the safe handling of 2,3-Dibromopropionamide in a laboratory

setting.

Conclusion
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The proper storage and handling of 2,3-Dibromopropionamide are essential for maintaining

its chemical integrity and ensuring a safe laboratory environment. Researchers should adhere

to the guidelines outlined in these application notes, including the use of appropriate personal

protective equipment, storage in a cool, dark, and dry place, and awareness of its potential for

thermal degradation and chemical incompatibilities. The provided experimental protocols offer

a framework for conducting stability studies to further characterize this compound for specific

research and development applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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